Cas no 1053242-55-9 (1,5-bis-(4-trifluoronmetnylphenyl)-penta-3-one)

1,5-bis-(4-trifluoronmetnylphenyl)-penta-3-one structure
1053242-55-9 structure
Product Name:1,5-bis-(4-trifluoronmetnylphenyl)-penta-3-one
CAS No:1053242-55-9
MF:C19H16F6O
MW:374.32016658783
CID:1152600
PubChem ID:54442698
Update Time:2025-04-20

1,5-bis-(4-trifluoronmetnylphenyl)-penta-3-one Chemical and Physical Properties

Names and Identifiers

    • 1,5-bis-(4-trifluoronmetnylphenyl)-penta-3-one
    • MCULE-3483070189
    • CTK2H9595
    • AC1L7HMM
    • STK374752
    • 1,5-bis[2-(diphenylphosphinyl)phenoxy]-3-oxapentane
    • AKOS001729086
    • NSC345316
    • MCULE-3483070189; CTK2H9595; AC1L7HMM; STK374752; 1,5-bis[2-(diphenylphosphinyl)phenoxy]-3-oxapentane; AKOS001729086; NSC345316;
    • 1053242-55-9
    • SCHEMBL7332151
    • 1,5-bis(4-(trifluoromethyl)phenyl)pentan-3-one
    • WPGJLXOGUOCCJR-UHFFFAOYSA-N
    • Inchi: 1S/C19H16F6O/c20-18(21,22)15-7-1-13(2-8-15)5-11-17(26)12-6-14-3-9-16(10-4-14)19(23,24)25/h1-4,7-10H,5-6,11-12H2
    • InChI Key: WPGJLXOGUOCCJR-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)CCC(CCC1C=CC(C(F)(F)F)=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 374.11053410g/mol
  • Monoisotopic Mass: 374.11053410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 17.1Ų
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